Cas no 76972-37-7 (2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl-)

2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl- structure
76972-37-7 structure
Product Name:2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl-
CAS No:76972-37-7
MF:C17H13N3O
MW:275.304623365402
CID:548678
PubChem ID:1801052
Update Time:2025-04-19

2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl-
    • 2(1H)-Phthalazinepropionitrile,1-oxo-4-phenyl- (7CI)
    • 3-(1-Oxo-4-Phenylphthalazin-2(1H)-yl)propaneitrile
    • 3-(1-oxo-4-phenylphthalazin-2-yl)propanenitrile
    • CHEMBL1721782
    • AKOS000521296
    • 3-(1-oxo-4-phenyl-2(1H)-phthalazinyl)propanenitrile
    • 3-(1-OXO-4-PHENYLPHTHALAZIN-2(1H)-YL)PROPANENITRILE
    • HMS1688J06
    • 76972-37-7
    • AN-829/14136027
    • MLS001207085
    • SR-01000364859-1
    • 3-(1-Oxo-4-phenyl-1H-phthalazin-2-yl)-propionitrile
    • SR-01000364859
    • AB00820949-07
    • SMR000523394
    • Oprea1_142000
    • NCGC00309032-01
    • DTXSID50365191
    • Z91665038
    • HMS2832G18
    • 2-[1-OXO-4-PHENYL-2(1H)-PHTHALAZINYL]ETHYL CYANIDE
    • Inchi: 1S/C17H13N3O/c18-11-6-12-20-17(21)15-10-5-4-9-14(15)16(19-20)13-7-2-1-3-8-13/h1-5,7-10H,6,12H2
    • InChI Key: UMOKWKQAKXBSFF-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC=CC=2)=NN1CCC#N

Computed Properties

  • Exact Mass: 275.10599
  • Monoisotopic Mass: 275.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.46
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